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Compound of Interest

Compound Name: 2-Methyl-1-nitrobutane
CAS No.: 3457-57-6
Cat. No.: B15789741
Get Quote
. J

Disclaimer: The spectroscopic data presented in this document is predicted and has been
generated using computational models. It is intended for informational and illustrative purposes
only and has not been experimentally verified.

This technical guide provides a comprehensive overview of the predicted nuclear magnetic
resonance (NMR), infrared (IR), and mass spectrometry (MS) data for 2-Methyl-1-nitrobutane.
It is designed for researchers, scientists, and professionals in drug development, offering a
detailed look at the expected spectroscopic characteristics of this compound. The guide
includes predicted data tables, general experimental protocols, and a workflow diagram for
spectroscopic analysis.

Predicted Spectroscopic Data

The following sections present the predicted spectroscopic data for 2-Methyl-1-nitrobutane,
organized for clarity and ease of comparison.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Predicted *H NMR Data (500 MHz, CDCls)
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Chemical Shift (8)

Multiplicity Integration Assignment

PpPmM

4.35 d 2H H1

2.10 m 1H H2

1.45 m 2H H3

1.00 d 3H H2-CHs

0.95 t 3H H4
Predicted 3C NMR Data (125 MHz, CDCls)

Chemical Shift (6) ppm Assignment

78.5 C1l

35.0 Cc2

255 C3

16.0 C2-CHs

11.0 C4

Infrared (IR) Spectroscopy

The predicted IR spectrum of 2-Methyl-1-nitrobutane is expected to show characteristic

absorption bands corresponding to its functional groups.
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Functional Group

Wavenumber (cm~12) Intensity .

Assignment
2960-2870 Strong C-H stretch (alkane)

N-O asymmetric stretch (nitro
1550 Strong

group)

N-O symmetric stretch (nitro
1370 Strong

group)
1465 Medium C-H bend (alkane)
1385 Medium C-H bend (alkane)

Mass Spectrometry (MS)

The predicted electron ionization (El) mass spectrum of 2-Methyl-1-nitrobutane would likely

exhibit fragmentation patterns characteristic of nitroalkanes and branched hydrocarbons.

miz Predicted Fragment lon
117 [M]* (Molecular lon)

71 [M - NO2J*

57 [CaHs]*

43 [CsH7]*

41 [CsHs]*

29 [C2Hs]*

Experimental Workflow

The following diagram illustrates a general workflow for the spectroscopic analysis of a small

organic molecule like 2-Methyl-1-nitrobutane.
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Caption: General workflow for spectroscopic analysis.

Experimental Protocols

The following are general experimental protocols for obtaining NMR, IR, and MS data for a
small organic molecule like 2-Methyl-1-nitrobutane.

Nuclear Magnetic Resonance (NMR) Spectroscopy

o Sample Preparation: Approximately 5-10 mg of the purified 2-Methyl-1-nitrobutane sample
would be dissolved in about 0.6 mL of a deuterated solvent (e.g., chloroform-d, CDCIs) in a
standard 5 mm NMR tube. A small amount of tetramethylsilane (TMS) may be added as an
internal standard (& = 0.00 ppm).

e Instrumentation: A high-field NMR spectrometer (e.g., 400 or 500 MHz) would be used for
data acquisition.

e 1H NMR Acquisition: A standard proton NMR experiment would be performed. Key
parameters include a sufficient number of scans to obtain a good signal-to-noise ratio, a
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spectral width covering the expected chemical shift range (e.g., 0-10 ppm), and a relaxation
delay of 1-5 seconds.

e 13C NMR Acquisition: A proton-decoupled 3C NMR experiment would be conducted. A larger
number of scans is typically required due to the lower natural abundance of the 13C isotope.
The spectral width would be set to cover the expected range for aliphatic carbons (e.g., 0-80

ppm).

o Data Processing: The acquired free induction decays (FIDs) would be Fourier transformed,
phase-corrected, and baseline-corrected using appropriate NMR processing software.
Chemical shifts would be referenced to TMS.

Infrared (IR) Spectroscopy

o Sample Preparation: For a liquid sample like 2-Methyl-1-nitrobutane, a thin film would be
prepared by placing a drop of the neat liquid between two potassium bromide (KBr) or
sodium chloride (NaCl) salt plates. Alternatively, an Attenuated Total Reflectance (ATR)
accessory can be used by placing a drop of the sample directly on the ATR crystal.

e Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer would be used.

o Data Acquisition: A background spectrum of the empty salt plates or the clean ATR crystal
would be recorded first. The sample spectrum would then be acquired by scanning the mid-
infrared range (typically 4000-400 cm~1). Multiple scans are co-added to improve the signal-
to-noise ratio.

o Data Processing: The sample spectrum is ratioed against the background spectrum to
generate the final transmittance or absorbance spectrum.

Mass Spectrometry (MS)

o Sample Introduction: A small amount of the 2-Methyl-1-nitrobutane sample would be
introduced into the mass spectrometer, typically via a direct insertion probe or by injection
into a gas chromatograph (GC) coupled to the mass spectrometer (GC-MS).

 lonization: Electron lonization (EI) would be the most common method for a volatile, non-
polar molecule. The sample molecules in the gas phase are bombarded with a high-energy
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electron beam (typically 70 eV), causing ionization and fragmentation.

o Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-

charge ratio (m/z) by a mass analyzer (e.g., quadrupole, time-of-flight).

o Detection: A detector records the abundance of each ion at a specific m/z value.

o Data Processing: The data is presented as a mass spectrum, which is a plot of relative ion

abundance versus m/z. The spectrum is analyzed to identify the molecular ion and interpret

the fragmentation pattern to deduce the structure of the molecule.

 To cite this document: BenchChem. [Spectroscopic Analysis of 2-Methyl-1-nitrobutane: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15789741/docs#spectroscopic-analysis-of-2-methyl-

1-nitrobutane-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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